N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• IUPAC Name: N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• InChI: InChI=1S/C19H14FN5O/c1-12-7-8-16(15(20)9-12)23-18-14(10-21-11-22-18)19-24-17(25-26-19)13-5-3-2-4-6-13/h2-11H,1H3,(H,21,22,23)
• InChI Key: IJGIFMRHHGNPCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NC=NC=C2C3=NC(=NO3)C4=CC=CC=C4)F
• Molecular Formula: C19H14FN5O
• Molecular Weight: 347.3 g/mol

Description

N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine, also known as FMPhPyOx, is a novel compound that has shown potential in scientific research applications. It is a pyrimidine-based molecule that contains a phenyl-oxadiazole moiety and a fluorine atom. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in cell signaling and regulation.
Biochemical and Physiological Effects:
N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as to inhibit the growth of certain bacteria and fungi. It has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is its versatility in scientific research applications. It has been shown to have potential in various fields, including oncology, microbiology, and neurology. However, one of the limitations of N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is its relatively low solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases. Another area of interest is its potential as an antimicrobial agent, particularly in the treatment of drug-resistant infections. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine has been reported in several scientific publications. One of the most common methods involves the reaction of 2-fluoro-4-methylphenylamine with 3-phenyl-1,2,4-oxadiazol-5-amine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a base such as triethylamine (TEA). The resulting intermediate is then reacted with 4-chloropyrimidine in the presence of a catalyst such as palladium on carbon (Pd/C) to yield N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine.

Scientific Research Applications

N-(2-fluoro-4-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine has shown potential in various scientific research applications. It has been studied for its potential as an anticancer agent, as well as for its ability to inhibit the growth of certain bacteria and fungi. It has also been shown to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.